Cas no 5198-63-0 (3(2H)-Furanone,5-phenyl-)
3(2H)-Furanone,5-phenyl- structure
Product Name:3(2H)-Furanone,5-phenyl-
3(2H)-Furanone,5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Furanone,5-phenyl-
- 5-Phenylfuran-3(2H)-one
- 5-phenylfuran-3-one
- CHEMBL431633
- 5-phenyl-2,3-dihydro-3-furanone
- DTXSID80199941
- NS00032395
- EINECS 225-987-7
- 5-phenyl-3(2H)-furanone
- 5198-63-0
-
- Inchi: 1S/C10H8O2/c11-9-6-10(12-7-9)8-4-2-1-3-5-8/h1-6H,7H2
- InChI Key: QKXNLWXUAQHOQZ-UHFFFAOYSA-N
- SMILES: O1CC(C=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 160.05244
- Monoisotopic Mass: 160.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.215
- Boiling Point: 276.8°Cat760mmHg
- Flash Point: 128.5°C
- Refractive Index: 1.586
- PSA: 26.3
3(2H)-Furanone,5-phenyl- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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